Cas no 585-68-2 (3-Furancarboxylic acid,4,5-dihydro-5-oxo-)

• Product Name: 3-Furancarboxylic acid,4,5-dihydro-5-oxo-
• CAS No: 585-68-2
• MF: C₅H₄O₄
• MW: 128.08286190033
• CID: 374910
• PubChem ID: 14372240
• Update Time: 2025-04-19

3-Furancarboxylic acid,4,5-dihydro-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid,4,5-dihydro-5-oxo-
• 5-Oxo-4,5-dihydro-3-furancarboxylic acid
• ACONIC ACID FREE ACID
• 4,5-dihydro-5-oxo-3-furoic acid
• aconic acid
• DTXSID70870636
• AKOS006222125
• SCHEMBL925621
• 585-68-2
• 5-oxo-4,5-dihydrofuran-3-carboxylic acid

• Inchi： 1S/C5H4O4/c6-4-1-3(2-9-4)5(7)8/h2H,1H2,(H,7,8)
• InChI Key： DRMYLINAGHHBNG-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)CC1=O

Computed Properties

• Exact Mass: 128.01092
• Monoisotopic Mass: 128.01095860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.4798 (rough estimate)
• Melting Point: 164°C
• Boiling Point: 197.46°C (rough estimate)
• Refractive Index: 1.5800 (estimate)
• PSA: 63.6
• LogP: -0.09820